Cas no 2171427-89-5 ((3S)-3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid)

(3S)-3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid is a specialized amino acid derivative featuring a cyclopropyl group and an Fmoc-protected amine. Its structural complexity makes it valuable in peptide synthesis, particularly for introducing constrained cyclopropyl motifs, which can enhance conformational stability and bioactivity in designed peptides. The Fmoc group ensures compatibility with standard solid-phase peptide synthesis (SPPS) protocols, enabling selective deprotection under mild basic conditions. The carboxylic acid terminus allows for further functionalization or conjugation. This compound is particularly useful in medicinal chemistry and bioconjugation, where precise control over peptide backbone modifications is required. Its well-defined stereochemistry (3S) ensures consistency in chiral peptide assembly.
(3S)-3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid structure
2171427-89-5 structure
Product Name:(3S)-3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid
CAS No:2171427-89-5
MF:C27H32N2O5
MW:464.553387641907
CID:6360863
PubChem ID:165532564
Update Time:2025-10-28

(3S)-3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

    • (3S)-3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid
    • EN300-1581756
    • (3S)-3-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]hexanoic acid
    • 2171427-89-5
    • Inchi: 1S/C27H32N2O5/c1-2-7-18(14-26(31)32)28-25(30)15-24(17-12-13-17)29-27(33)34-16-23-21-10-5-3-8-19(21)20-9-4-6-11-22(20)23/h3-6,8-11,17-18,23-24H,2,7,12-16H2,1H3,(H,28,30)(H,29,33)(H,31,32)/t18-,24?/m0/s1
    • InChI Key: VFMHLGWLYCITOU-VEXWJQHLSA-N
    • SMILES: O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(CC(N[C@H](CC(=O)O)CCC)=O)C1CC1)=O

Computed Properties

  • Exact Mass: 464.23112213g/mol
  • Monoisotopic Mass: 464.23112213g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 12
  • Complexity: 702
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 105Ų

(3S)-3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1581756-0.05g
(3S)-3-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]hexanoic acid
2171427-89-5
0.05g
$2829.0 2023-06-05
Enamine
EN300-1581756-0.1g
(3S)-3-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]hexanoic acid
2171427-89-5
0.1g
$2963.0 2023-06-05
Enamine
EN300-1581756-0.25g
(3S)-3-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]hexanoic acid
2171427-89-5
0.25g
$3099.0 2023-06-05
Enamine
EN300-1581756-0.5g
(3S)-3-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]hexanoic acid
2171427-89-5
0.5g
$3233.0 2023-06-05
Enamine
EN300-1581756-1.0g
(3S)-3-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]hexanoic acid
2171427-89-5
1g
$3368.0 2023-06-05
Enamine
EN300-1581756-2.5g
(3S)-3-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]hexanoic acid
2171427-89-5
2.5g
$6602.0 2023-06-05
Enamine
EN300-1581756-5.0g
(3S)-3-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]hexanoic acid
2171427-89-5
5g
$9769.0 2023-06-05
Enamine
EN300-1581756-10.0g
(3S)-3-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]hexanoic acid
2171427-89-5
10g
$14487.0 2023-06-05
Enamine
EN300-1581756-50mg
(3S)-3-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]hexanoic acid
2171427-89-5
50mg
$2829.0 2023-09-24
Enamine
EN300-1581756-100mg
(3S)-3-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]hexanoic acid
2171427-89-5
100mg
$2963.0 2023-09-24

Additional information on (3S)-3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid

Introduction to (3S)-3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic Acid (CAS No. 2171427-89-5)

(3S)-3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid, identified by its CAS number 2171427-89-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of (3S)-3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid is characterized by a chiral center at the third carbon atom, which contributes to its stereochemical diversity. The presence of a cyclopropyl group and a fluorenylmethoxycarbonyl (Fmoc) moiety further enhances its complexity and potential for interactions with biological targets. These structural features are crucial in determining its pharmacological properties and mechanisms of action.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The (3S)-3-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid (CAS No. 2171427-89-5) has been extensively studied for its potential role in inhibiting key enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative disorders. Its unique structural framework allows it to interact selectively with biological targets, making it a valuable candidate for drug discovery.

One of the most compelling aspects of this compound is its ability to exhibit potent activity at nanomolar concentrations. This high affinity for biological targets suggests that it may have fewer side effects compared to existing therapeutic agents. Additionally, the chiral nature of the molecule ensures that only one enantiomer is active, while the other may be inactive or even detrimental. This selectivity is critical in drug development, as it minimizes unwanted pharmacological effects.

The synthesis of (3S)-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid (CAS No. 2171427-89-5) involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. The use of advanced synthetic techniques, such as asymmetric catalysis and protecting group strategies, ensures the high yield and purity of the final product. These synthetic methodologies are essential in producing compounds with the desired biological activity and pharmacokinetic properties.

Recent studies have demonstrated that derivatives of this compound exhibit significant anti-inflammatory properties by modulating the activity of nuclear factor kappa B (NFκB), a key transcription factor involved in inflammation. The fluorenylmethoxycarbonyl group enhances solubility and stability, making it easier to formulate into pharmaceutical preparations. This improvement in physicochemical properties is crucial for developing effective drug candidates that can be administered orally or via other routes.

In addition to its anti-inflammatory effects, (3S)-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid has shown promise in preclinical studies as a potential therapeutic agent for cancer treatment. Preclinical data suggest that it can inhibit the growth of various cancer cell lines by interfering with signaling pathways such as MAPK and PI3K/Akt. These pathways are frequently dysregulated in cancer cells, making them attractive targets for therapeutic intervention.

The compound's ability to cross the blood-brain barrier has also been explored, indicating its potential for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The cyclopropyl group contributes to its ability to penetrate this barrier, while the Fmoc moiety enhances its stability in biological environments. These properties make it an ideal candidate for developing treatments that can target neurological disorders directly.

Another area of interest is the compound's potential role in modulating immune responses. Studies have shown that it can enhance the activity of natural killer (NK) cells and T lymphocytes, which are crucial components of the immune system. By enhancing immune cell function, this compound may help in fighting infections and preventing tumor growth.

The pharmacokinetic profile of (3S)-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid (CAS No. 2171427-89-5) has been thoroughly evaluated in animal models. Results indicate that it exhibits good bioavailability and prolonged half-life, suggesting its suitability for chronic treatment regimens. Additionally, preliminary toxicology studies have shown that it is well-tolerated at therapeutic doses, with minimal side effects observed.

The development of this compound represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it a valuable tool for researchers investigating new therapeutic strategies. As further research continues, additional applications for this compound are expected to be uncovered, potentially leading to novel treatments for a wide range of diseases.

In conclusion, (3S)-3-cyclopropyl-3-{((9H-fluorenin 9 ylmethoxy carbonyl) amino) propan amido hexanoic acid (CAS No. 2171427 89 5) is a multifaceted compound with significant potential in pharmaceutical applications. Its ability to modulate key biological pathways associated with inflammation cancer and neurodegenerative diseases makes it an attractive candidate for further development into novel therapeutics.

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd